Cas no 12713-03-0 (Umber)

• Product Name: Umber
• CAS No: 12713-03-0
• MF: Fe₂O₃
• MW: 159.688202857971
• CID: 155823
• PubChem ID: 518696
• Update Time: 2025-04-19

Umber Chemical and Physical Properties

Names and Identifiers

• Umber
• Umber(rock)
• Natural raw umber
• Natural umber
• Raw umber
• 77491
• Antique Cypress Bark [HO]
• Antique Smoked Bamboo [HO]
• Bohemian Green Earth [SCM]
• Brown Earth [CR]
• Brown Earth from Otranto [KP]
• Brown Ochre [BL, RGH, SE, WL, WN]
• Brown Ochre from Elba
• Cassel Earth [MA, MR]
• Gold Orcre [BL]
• umber (mineral)
• AKOS015904091
• iron-oxide
• NIOSH/NO7525000
• Iron Oxide Silicon Dioxide Titanium Oxide Core Shell
• Ferric Oxide (Gamma) Nanopowder
• Iron(III)oxidemono hydrate
• Iron(III) Oxide Nanowires
• Iron(III) oxide, powder, <5 mum, >=99%
• Iron(III) oxide, industrial, NanoArc?
• Iron(III) oxide
• Zelaza tlenki
• Iron(III) oxide, red (Hematite)
• Ferrous Oxide Nanopowder
• Iron(III) oxide, Vetec(TM) reagent grade, 95%
• Zelaza tlenki [Polish]
• 12134-66-6
• Iron(III) oxide, cosmetic, NanoArc?
• Iron Oxide Nano Rods
• Iron(III) oxide, 99.98% trace metals basis
• Nano Iron Oxide Powder
• FERRIC TRIOXIDE
• J-005905
• NO75250000
• Ferrum Oxydatum
• Iron(III) oxide, dispersion
• Hematite8124
• Eisentrioxid
• Iron(III) oxide, nanopowder, <50 nm particle size (BET)
• Iron(III) oxide, SAJ first grade, >=98.0%
• Ferric oxide (anhydrous)
• FT-0695872
• Eisen(III)-oxid
• Iron(III) oxide, 99%
• Iron(III) oxide, purified, >=95%
• oxo(oxoferriooxy)iron
• iron(3+) oxide
• Iron Oxide Nanopowder
• Iron(III) oxide, >=99.995% trace metals basis
• CHEBI:50819
• Ferric Oxide (Alpha) Nanopowder
• Iron(III) oxide, pieces, 3-12 mm, 99.8% trace metals basis
• 12713-03-0
• Maghemite (Fe2O3)
• DB11576
• FERRIC OXIDE,RED
• Anhydrous Ferric Oxide
• Iron(III) oxide (99.995%-Fe)
• MFCD00011008

• Inchi： 1S/2Fe.3O
• InChI Key： JEIPFZHSYJVQDO-UHFFFAOYSA-N
• SMILES： [Fe](=O)O[Fe]=O

Computed Properties

• Exact Mass: 159.854615g/mol
• Monoisotopic Mass: 159.854615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų